Cas no 1705348-55-5 (N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1705348-55-5
• MF: C₁₆H₁₇ClN₂O₃
• MW: 320.770783185959
• CID: 6337847
• PubChem ID: 90623703
• Update Time: 2025-07-09

N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6451-2669
• AKOS025097150
• N-[2-(2-chlorophenyl)-2-methoxyethyl]-1-methyl-2-oxopyridine-3-carboxamide
• N-[2-(2-chlorophenyl)-2-methoxyethyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1705348-55-5

• Inchi： 1S/C16H17ClN2O3/c1-19-9-5-7-12(16(19)21)15(20)18-10-14(22-2)11-6-3-4-8-13(11)17/h3-9,14H,10H2,1-2H3,(H,18,20)
• InChI Key： IJZLKLWXNYXZTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CNC(C1=CC=CN(C)C1=O)=O)OC

Computed Properties

• Exact Mass: 320.0927701g/mol
• Monoisotopic Mass: 320.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the CAS number 1705348-55-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a dihydropyridine ring system, a chlorophenyl group, and a methoxy substituent. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery and development. The dihydropyridine ring system is known for its ability to act as a scaffold for various bioactive molecules. In the case of N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, the presence of the chlorophenyl group enhances the molecule's lipophilicity, which is crucial for its potential pharmacokinetic properties. Additionally, the methoxy substituent introduces electron-donating effects, further modulating the compound's reactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyridine precursor. The introduction of the chlorophenyl and methoxy groups is achieved through carefully designed substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of similar compounds.

In terms of applications, N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promise in several areas. One notable application is its potential as a lead compound in drug development programs targeting specific therapeutic areas. The molecule's structure suggests it may exhibit activity against certain enzymes or receptors, making it a candidate for further pharmacological evaluation.

Recent research has also explored the use of this compound in materials science. Its unique electronic properties make it a potential candidate for applications in organic electronics or as a component in advanced materials. For example, studies have investigated its ability to act as an electron transport layer in organic photovoltaic devices, where its structure could enhance charge separation and device efficiency.

The stability and reactivity of N-(2-(2-chlorophenyl)-2-methoxyethyl)-1-methyl-2 oxo 1 ̃dihydro pyridine 3 carboxamide are critical factors influencing its practical applications. Experimental data indicate that the compound exhibits moderate thermal stability under standard conditions, with decomposition occurring at elevated temperatures. Its reactivity towards nucleophilic attack or electrophilic substitution depends on the specific reaction conditions and functional groups present.

In conclusion, N-(2-(chlorophenyl) ̃methoxy ethyl) ̃methyl dihydro pyridinone carboxamide (CAS No: 1705348 55 5) represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for further research into its potential uses in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound stands poised to make significant contributions to various fields of science and technology.